Cas no 1392467-03-6 (3-Methyl-4-(oxetan-3-YL)benzonitrile)

• Product Name: 3-Methyl-4-(oxetan-3-YL)benzonitrile
• CAS No: 1392467-03-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4918694
• Update Time: 2025-10-30

3-Methyl-4-(oxetan-3-YL)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-4-(OXETAN-3-YL)BENZONITRILE
• 3-Methyl-4-(oxetan-3-YL)benzonitrile

• Inchi： 1S/C11H11NO/c1-8-4-9(5-12)2-3-11(8)10-6-13-7-10/h2-4,10H,6-7H2,1H3
• InChI Key： NQJZTUCTLNMNTM-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(C#N)=CC=2C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.7
• Topological Polar Surface Area: 33

3-Methyl-4-(oxetan-3-YL)benzonitrile Security Information

• Storage Condition：(BD329523)

Additional information on 3-Methyl-4-(oxetan-3-YL)benzonitrile

3-Methyl-4-(oxetan-3-YL)benzonitrile: An Overview of a Promising Compound (CAS No. 1392467-03-6)

3-Methyl-4-(oxetan-3-YL)benzonitrile (CAS No. 1392467-03-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzonitrile moiety and an oxetane ring, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 3-Methyl-4-(oxetan-3-YL)benzonitrile consists of a benzene ring with a nitrile group at the 4-position and a methyl group at the 3-position. The oxetane ring, attached to the 4-position, adds an additional layer of complexity and reactivity to the molecule. This combination of functional groups provides a rich platform for chemical modifications and derivatizations, which can be tailored to specific applications.

In the realm of medicinal chemistry, 3-Methyl-4-(oxetan-3-YL)benzonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, which are implicated in several diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its efficacy as an inhibitor of protein kinases, which are key targets in cancer therapy. The oxetane ring in this compound is particularly noteworthy for its ability to enhance the bioavailability and metabolic stability of drug candidates.

Beyond its medicinal applications, 3-Methyl-4-(oxetan-3-YL)benzonitrile has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The nitrile group contributes to the electron-withdrawing nature of the molecule, which can be advantageous for tuning the electronic properties of materials used in these devices. Additionally, the rigid structure provided by the benzene ring and oxetane ring enhances the mechanical stability and processability of these materials.

The synthesis of 3-Methyl-4-(oxetan-3-YL)benzonitrile has been optimized through various methodologies, ensuring high yields and purity. One common approach involves the reaction of 4-cyanoacetophenone with oxetan-3-one under appropriate conditions to form the desired product. This synthetic route is not only efficient but also scalable, making it suitable for industrial production. The ability to synthesize this compound in large quantities is crucial for its widespread application in both research and commercial settings.

In terms of safety and handling, 3-Methyl-4-(oxetan-3-YL)benzonitrile is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, proper precautions should be taken during handling to ensure safety. It is recommended to store this compound in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for 3-Methyl-4-(oxetan-3-YL)benzonitrile are promising. Ongoing research continues to uncover new applications and potential improvements in existing technologies. For example, recent advancements in computational chemistry have enabled more accurate predictions of its behavior in biological systems, facilitating the design of more effective drugs. Similarly, developments in materials science have opened up new avenues for its use in advanced electronic devices.

In conclusion, 3-Methyl-4-(oxetan-3-YL)benzonitrile (CAS No. 1392467-03-6) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and versatile properties make it an attractive candidate for further exploration and development in both medicinal chemistry and materials science. As research progresses, it is likely that this compound will continue to play a significant role in advancing our understanding and capabilities in these fields.